Cas no 1804060-68-1 (2-Bromo-3-(2-oxopropyl)mandelic acid)

• Product Name: 2-Bromo-3-(2-oxopropyl)mandelic acid
• CAS No: 1804060-68-1
• MF: C₁₁H₁₁BrO₄
• MW: 287.106642961502
• CID: 4941996
• Update Time: 2025-10-05

2-Bromo-3-(2-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(2-oxopropyl)mandelic acid

• Inchi： 1S/C11H11BrO4/c1-6(13)5-7-3-2-4-8(9(7)12)10(14)11(15)16/h2-4,10,14H,5H2,1H3,(H,15,16)
• InChI Key： FNNQYHDJXVEPLM-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1CC(C)=O)C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 279
• XLogP3: 1.1
• Topological Polar Surface Area: 74.6

Additional information on 2-Bromo-3-(2-oxopropyl)mandelic acid

Comprehensive Analysis of 2-Bromo-3-(2-oxopropyl)mandelic acid (CAS No. 1804060-68-1): Properties, Applications, and Industry Trends

2-Bromo-3-(2-oxopropyl)mandelic acid (CAS No. 1804060-68-1) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This brominated mandelic acid derivative combines a reactive α-bromo carbonyl group with a 2-oxopropyl side chain, making it a versatile intermediate for synthetic applications. Its molecular formula, C₁₁H₁₁BrO₄, and molecular weight of 287.11 g/mol position it as a valuable building block in medicinal chemistry.

Recent studies highlight the compound's role in asymmetric synthesis and chiral resolution, addressing growing demand for enantiomerically pure APIs. Researchers are exploring its potential in peptide modification and bioconjugation, particularly for developing targeted drug delivery systems. The ketone functionality in the 2-oxopropyl group enables diverse chemical transformations, while the mandelic acid core contributes to water solubility – a critical factor in formulation development.

From a market perspective, 1804060-68-1 aligns with three key industry trends: (1) the shift toward green chemistry approaches in intermediate synthesis, (2) increasing need for multifunctional linkers in biopharmaceuticals, and (3) demand for custom synthons in fragment-based drug discovery. Analytical techniques like HPLC purity testing and LC-MS characterization are essential for quality control, as impurities may affect downstream reactions.

The compound's stability profile warrants special consideration. While stable under standard laboratory conditions (recommended storage at 2-8°C), the bromo-substituent makes it light-sensitive, requiring amber glass containers. Solubility data shows good dissolution in polar aprotic solvents (DMSO, DMF) but limited solubility in water (≤5 mg/mL at 25°C), suggesting the need for cosolvent systems in biological applications.

Current research directions focus on optimizing atom economy in its synthesis and developing continuous flow processes for scale-up. Patent analysis reveals growing interest in using 2-Bromo-3-(2-oxopropyl)mandelic acid as a precursor for heterocyclic compounds, particularly oxygen- and nitrogen-containing pharmacophores. These developments respond to frequent search queries about "novel brominated building blocks" and "mandelic acid derivatives in drug design."

Regulatory aspects emphasize compliance with REACH certification and proper safety data sheet documentation. Although not classified as hazardous under current guidelines, standard precautions for handling organic bromides should be followed. The compound's EC number and GHS classification information should be verified with suppliers, as regulatory status may vary by region.

From a supply chain perspective, CAS 1804060-68-1 remains a low-volume specialty chemical, with lead times typically ranging 4-8 weeks for custom synthesis. Pricing reflects its status as a research-grade material, with bulk discounts available for GMP-qualified batches. Analytical certificates should include NMR and HRMS data to confirm identity, particularly for applications in GLP environments.

Future applications may leverage the compound's dual reactivity for click chemistry approaches or as a proteolysis-targeting chimera (PROTAC) warhead. These potential uses align with trending searches for "bifunctional linkers in targeted degradation" and "covalent inhibitors in drug discovery." As the pharmaceutical industry continues exploring covalent drug design, the strategic importance of such functionalized mandelates will likely increase.